4-Bromo-1-methoxy-5,6,7,8-tetrahydroisoquinoline

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 4-bromo-1-methoxy-5,6,7,8-tetrahydroisoquinoline
• InChI: InChI=1S/C10H12BrNO/c1-13-10-8-5-3-2-4-7(8)9(11)6-12-10/h6H,2-5H2,1H3
• InChI Key: LPZIZTKXVGOBPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C2=C1CCCC2)Br

Description

4-Bromo-1-methoxy-5,6,7,8-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C10H12BrNO and its molecular weight is 242.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

47.7 g (209 mmol) of 4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one are dissolved in 1 l of chloroform and, after addition of 77.8 g (282 mmol) of silver(I) carbonate and 53.5 ml (118.7 g, 836 mmol) of methyl iodide, stirred at 50° C. for 3 h. After cooling, the suspension is filtered through Celite, concentrated and chromatographed on silica gel using n-heptane with addition of 2% ethyl acetate. A colorless oil (42.5 g, 84% yield) is obtained.